Cas no 896369-09-8 (N-(4-chlorophenyl)methyl-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)

• Product Name: N-(4-chlorophenyl)methyl-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CAS No: 896369-09-8
• MF: C₁₂H₁₁ClN₆
• MW: 274.708939790726
• CID: 5480442
• Update Time: 2025-07-21

N-(4-chlorophenyl)methyl-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• N-[(4-chlorophenyl)methyl]-3-methyltriazolo[4,5-d]pyrimidin-7-amine
• N-(4-chlorophenyl)methyl-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

• Inchi： 1S/C12H11ClN6/c1-19-12-10(17-18-19)11(15-7-16-12)14-6-8-2-4-9(13)5-3-8/h2-5,7H,6H2,1H3,(H,14,15,16)
• InChI Key： KRGQJDPTZNFYCP-UHFFFAOYSA-N
• SMILES： C1N=C(NCC2=CC=C(Cl)C=C2)C2N=NN(C)C=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on N-(4-chlorophenyl)methyl-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

Comprehensive Overview of N-(4-chlorophenyl)methyl-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine (CAS No. 896369-09-8)

The compound N-(4-chlorophenyl)methyl-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine (CAS No. 896369-09-8) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a triazolopyrimidine core and a 4-chlorophenyl substituent, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a topic frequently searched in scientific databases and AI-driven platforms like PubMed and Google Scholar.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. N-(4-chlorophenyl)methyl-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine aligns with this trend due to its modular design, which allows for structural optimization. Questions such as "What are the latest triazolopyrimidine derivatives in drug discovery?" or "How does CAS 896369-09-8 interact with biological targets?" are commonly explored in academic and industrial settings.

The synthesis of N-(4-chlorophenyl)methyl-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine involves multi-step organic reactions, including cyclization and amination processes. Its chlorophenyl group enhances lipophilicity, a property critical for membrane permeability in drug design. This characteristic has led to its investigation in cancer research, where lipid solubility is often a limiting factor for therapeutic efficacy. Searches for "lipophilic triazolopyrimidines" or "improving drug bioavailability" reflect the broader interest in such compounds.

Beyond pharmaceuticals, CAS 896369-09-8 has potential applications in agrochemical innovation. The triazole moiety is known for its role in fungicides and herbicides, making this compound a subject of study for sustainable crop protection. Queries like "eco-friendly triazolopyrimidine-based agrochemicals" highlight the intersection of green chemistry and agricultural science. Regulatory agencies and environmental researchers are increasingly scrutinizing such compounds for their biodegradability and non-toxicity profiles.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing N-(4-chlorophenyl)methyl-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine. Purity and stability data are critical for industrial scaling, a topic frequently searched by process chemists. Additionally, computational modeling studies, including molecular docking, are employed to predict its interactions with proteins, addressing common questions like "How to optimize triazolopyrimidine scaffolds for higher affinity?"

In summary, N-(4-chlorophenyl)methyl-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine (CAS No. 896369-09-8) represents a versatile compound with cross-disciplinary relevance. Its structural features and functional groups align with contemporary research priorities, from drug discovery to sustainable agriculture. As scientific inquiries evolve, this compound is poised to remain a focal point for innovation, answering both existing and emerging questions in chemical and life sciences.